Cas no 1805424-48-9 (2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine)

2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct chemical and physical properties. The presence of cyano, hydroxy, difluoromethyl, and trifluoromethyl groups enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the hydroxy and cyano functionalities provide sites for further derivatization. Its structural features make it valuable for applications requiring selective fluorination or heterocyclic modifications. The compound’s stability under various conditions and compatibility with diverse reaction pathways underscore its utility in advanced organic synthesis and specialty chemical development.
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine structure
1805424-48-9 structure
Product Name:2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
CAS No:1805424-48-9
MF:C8H3F5N2O
MW:238.114238977432
CID:4875296
Update Time:2025-06-13

2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H3F5N2O/c9-7(10)3-2-15-4(1-14)6(16)5(3)8(11,12)13/h2,7,16H
    • InChI Key: NSCPBUUUHOOSTL-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C#N)N=CC=1C(F)F)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 297
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.9

2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029043246-1g
2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
1805424-48-9 97%
1g
$1,579.40 2022-04-01

Additional information on 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9)

The compound 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug development.

One of the key areas of interest is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and metabolic pathways. Researchers have demonstrated that the presence of the cyano and hydroxyl groups, combined with the electron-withdrawing effects of the fluorinated substituents, enhances its binding affinity to target proteins. This has led to the exploration of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine as a lead compound for the development of novel anti-inflammatory and anti-diabetic agents.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the synthetic routes for this compound, optimizing reaction conditions to improve yield and purity. The study highlighted the use of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve the desired structural features. The researchers also conducted in vitro assays to evaluate the compound's inhibitory activity against cyclooxygenase-2 (COX-2) and aldose reductase, two enzymes implicated in inflammation and diabetic complications, respectively.

Another significant development involves the application of computational chemistry to understand the compound's interaction with biological targets. Molecular docking and dynamics simulations have revealed that the trifluoromethyl group plays a critical role in stabilizing the compound within the active site of target enzymes, thereby enhancing its inhibitory potency. These findings have provided valuable insights for the design of derivatives with improved pharmacokinetic properties.

Furthermore, preclinical studies have explored the compound's bioavailability and toxicity profile. Preliminary results indicate that 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and ensuring selective targeting to minimize off-target effects.

In conclusion, the recent advancements in the study of 2-Cyano-5-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS: 1805424-48-9) underscore its potential as a versatile scaffold for drug discovery. Ongoing research aims to address the remaining challenges and translate these findings into clinically relevant therapeutics. The compound's unique structural features and promising biological activity make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm